Cas no 1219794-64-5 (2,2',4,6,6'-Pentachlorobiphenyl-3',4',5'-d3)

• Product Name: 2,2',4,6,6'-Pentachlorobiphenyl-3',4',5'-d3
• CAS No: 1219794-64-5
• MF: C₁₂H₅Cl₅
• MW: 329.451583623886
• CID: 1065875
• Update Time: 2025-05-26

2,2',4,6,6'-Pentachlorobiphenyl-3',4',5'-d3 Chemical and Physical Properties

Names and Identifiers

• 2,2′,4,6,6′-Pentachlorobiphenyl-3′,4′,5′-d3
• 2,2',4,6,6'-Pentachlorobiphenyl-3',4',5'-d3

• Inchi： 1S/C12H5Cl5/c13-6-4-9(16)12(10(17)5-6)11-7(14)2-1-3-8(11)15/h1-5H/i1D,2D,3D
• InChI Key： MTCPZNVSDFCBBE-CBYSEHNBSA-N
• SMILES： C1(C2=C(Cl)C([2H])=C([2H])C([2H])=C2Cl)=C(Cl)C=C(Cl)C=C1Cl

Additional information on 2,2',4,6,6'-Pentachlorobiphenyl-3',4',5'-d3

Recent Advances in the Study of 2,2',4,6,6'-Pentachlorobiphenyl-3',4',5'-d3 (CAS: 1219794-64-5)

The compound 2,2',4,6,6'-Pentachlorobiphenyl-3',4',5'-d3 (CAS: 1219794-64-5) has garnered significant attention in recent chemical and biomedical research due to its unique properties and potential applications. This deuterated analog of pentachlorobiphenyl is particularly valuable in environmental toxicology and metabolic studies, where it serves as an internal standard for precise quantification and tracing of polychlorinated biphenyl (PCB) metabolites. Recent studies have focused on its synthesis, stability, and role in elucidating the metabolic pathways of PCBs, which are persistent organic pollutants with significant environmental and health implications.

One of the key advancements in the study of 2,2',4,6,6'-Pentachlorobiphenyl-3',4',5'-d3 is its application in high-resolution mass spectrometry (HRMS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) techniques. Researchers have utilized this compound to improve the accuracy of PCB metabolite detection in biological samples, thereby enhancing our understanding of PCB toxicity and bioaccumulation. The deuterium labeling allows for distinct isotopic separation, minimizing interference from endogenous compounds and improving analytical precision.

In a recent study published in the Journal of Analytical Toxicology, scientists investigated the metabolic fate of 2,2',4,6,6'-Pentachlorobiphenyl-3',4',5'-d3 in mammalian models. The study revealed that this compound undergoes hydroxylation and subsequent conjugation with glucuronic acid, a pathway that is critical for detoxification. These findings provide insights into the enzymatic processes involved in PCB metabolism and highlight the potential for targeted interventions to mitigate PCB-induced toxicity.

Another notable development is the use of 2,2',4,6,6'-Pentachlorobiphenyl-3',4',5'-d3 in environmental monitoring. Its stability under various conditions makes it an ideal candidate for long-term studies on PCB degradation and persistence in ecosystems. Recent field studies have employed this compound to track PCB contamination in aquatic environments, offering valuable data for regulatory agencies and environmental scientists.

Looking ahead, the continued exploration of 2,2',4,6,6'-Pentachlorobiphenyl-3',4',5'-d3 is expected to yield further breakthroughs in both environmental and biomedical research. Its role in advancing analytical methodologies and understanding PCB toxicity underscores its importance as a research tool. Future studies may focus on optimizing its synthesis and expanding its applications in metabolomics and environmental forensics.